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Compound of Interest

Compound Name: 1-Bromo-2,3-difluorobenzene

Cat. No.: B1273032

Technical Guide: 1-Bromo-2,3-difluorobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental molecular properties of 1-
Bromo-2,3-difluorobenzene, a halogenated organic compound utilized in various scientific
fields, including pharmaceuticals and agrochemicals.[1]

Molecular Data

The core molecular and physical properties of 1-Bromo-2,3-difluorobenzene are summarized
in the table below for ease of reference. This data is essential for stoichiometric calculations,
analytical characterization, and experimental design.
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Property Value

Molecular Formula CeHsBrF2[1][2][3][4]

Molecular Weight 192.99 g/mol [2][3][4][5]

Alternate Molecular Weight 201.99 g/mol [1]

CAS Number 38573-88-5[1][3][5]

Appearance Colorless to light yellow liquid[1][4]
Density 1.724 g/mL at 25 °C[2][3]

Boiling Point 186-188 °CJ[1]

Melting Point -3 °C[1]

Refractive Index n20/D 1.509[2][3]

Structural and Property Relationship

The chemical structure of 1-Bromo-2,3-difluorobenzene directly dictates its molecular formula
and, consequently, its molecular weight. The logical flow from the compound's nomenclature to
its fundamental properties is illustrated in the diagram below.
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1-Bromo-2,3-difluorobenzene

l

Chemical Structure
(Benzene ring with Br at C1, F at C2, F at C3)

l

Elemental Composition
(6 Carbon, 3 Hydrogen, 1 Bromine, 2 Fluorine)

Molecular Formula
CeH3BrF2

Molecular Weight
192.99 g/mol

Click to download full resolution via product page
Caption: Logical relationship from compound name to molecular weight.

Experimental Protocols

Detailed experimental protocols for the synthesis of 1-Bromo-2,3-difluorobenzene are critical
for its application in research and development. A common synthetic route involves the
bromination of 2,3-difluorotoluene.

Synthesis via Bromination of 2,3-difluorotoluene:
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e Reactants: 2,3-difluorotoluene, N-bromosuccinimide (NBS).[1]
o Catalyst: Azobisisobutyronitrile (AIBN) or benzoyl peroxide.[1]
e Solvent: A suitable organic solvent such as carbon tetrachloride.

e Procedure:

[e]

Dissolve 2,3-difluorotoluene in the chosen solvent in a reaction vessel.
o Add N-bromosuccinimide and the catalyst to the mixture.
o The reaction is typically carried out at room temperature.[1]

o Stir the reaction mixture until completion, which can be monitored by techniques such as
gas chromatography (GC) or thin-layer chromatography (TLC).

o Upon completion, the succinimide byproduct is filtered off.
o The solvent is removed from the filtrate under reduced pressure.

o The resulting crude product, 1-Bromo-2,3-difluorobenzene, is then purified, commonly
by distillation.

This method yields 1-Bromo-2,3-difluorobenzene as the major product.[1] The presence of
two fluorine atoms and one bromine atom on the benzene ring provides unique reactivity,
making it a valuable precursor for the synthesis of various pharmaceuticals and agrochemicals.

[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273032#1-bromo-2-3-difluorobenzene-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8236717.htm
https://www.benchchem.com/product/b1273032
https://www.anstarmaterial.com/1-bromo-23-difluorobenzene-cas-no-38573-88-5/
https://www.sigmaaldrich.com/JP/ja/product/aldrich/345717
https://www.benchchem.com/product/b1273032#1-bromo-2-3-difluorobenzene-molecular-weight-and-formula
https://www.benchchem.com/product/b1273032#1-bromo-2-3-difluorobenzene-molecular-weight-and-formula
https://www.benchchem.com/product/b1273032#1-bromo-2-3-difluorobenzene-molecular-weight-and-formula
https://www.benchchem.com/product/b1273032#1-bromo-2-3-difluorobenzene-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1273032?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

